N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C15H11N7O2S/c1-21-15(24)22(20-19-21)11-5-3-10(4-6-11)16-14(23)9-2-7-12-13(8-9)18-25-17-12/h2-8H,1H3,(H,16,23)
• InChI Key: YMYDCMZBPSTMAX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(N=N1)C2=CC=C(C=C2)NC(=O)C3=CC4=NSN=C4C=C3
• Molecular Formula: C15H11N7O2S
• Molecular Weight: 353.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a tetrazole ring and a thiadiazole ring. Tetrazoles are a class of compounds that have been widely studied due to their broad range of biological activities. Thiadiazoles are also known for their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the tetrazole and thiadiazole rings, along with the phenyl and carboxamide groups. These functional groups would likely confer specific chemical properties to the molecule, such as its reactivity, polarity, and potential for hydrogen bonding.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The tetrazole and thiadiazole rings, as well as the carboxamide group, could potentially undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the tetrazole and thiadiazole rings could contribute to its acidity and basicity, while the phenyl and carboxamide groups could influence its polarity and solubility.

Scientific Research Applications

Antimicrobial Potential

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Anti-inflammatory and Analgesic Activities

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Antitumor Activity

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Antidiabetic Activity

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Antioxidant Activity

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Use in Energetic Materials

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Mechanism of Action

The mechanism of action of this compound would depend on its specific biological target. Many tetrazole and thiadiazole derivatives have been found to exhibit a wide range of biological activities, including antibacterial, antifungal, and antitumor activities.

Future Directions

Future research on this compound could involve further exploration of its synthesis, as well as detailed studies of its physical and chemical properties. Additionally, given the known biological activities of many tetrazole and thiadiazole derivatives, it would be interesting to investigate the potential biological activities of this compound.